Cas no 1411520-23-4 (3-propoxypropane-1-sulfonyl chloride)

• Product Name: 3-propoxypropane-1-sulfonyl chloride
• CAS No: 1411520-23-4
• MF: C₆H₁₃ClO₃S
• MW: 200.683620214462
• CID: 5189598
• PubChem ID: 64197976
• Update Time: 2025-05-25

3-propoxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-propoxy-
• 3-propoxypropane-1-sulfonyl chloride

• Inchi： 1S/C6H13ClO3S/c1-2-4-10-5-3-6-11(7,8)9/h2-6H2,1H3
• InChI Key： UKJPVSOKNXGTNB-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-propoxypropane-1-sulfonyl chloride

3-Propoxypropane-1-Sulfonyl Chloride: A Comprehensive Overview

3-Propoxypropane-1-sulfonyl chloride, with the CAS number 1411520-23-4, is a chemical compound that has garnered significant attention in various fields due to its versatile properties and applications. This compound is a derivative of propane sulfonic acid, where the hydroxyl group is replaced by a propoxy group, and the sulfonic acid group is converted into a sulfonyl chloride. The structure of this compound makes it highly reactive, particularly in nucleophilic substitution reactions, which is one of the key reasons for its wide range of applications.

The synthesis of 3-propoxypropane-1-sulfonyl chloride typically involves the reaction of propane sulfonic acid with an appropriate alkylating agent in the presence of a base. This process is often optimized to ensure high yield and purity, as impurities can significantly affect the reactivity and performance of the final product. Recent studies have explored the use of microwave-assisted synthesis to accelerate the reaction process and improve efficiency, which is a promising development in the field of organic synthesis.

In terms of physical properties, 3-propoxypropane-1-sulfonyl chloride is a white crystalline solid with a melting point around 50°C and a boiling point above 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is relatively high, making it suitable for use in various organic reactions. The compound exhibits moderate stability under normal storage conditions but should be protected from moisture and light to prevent degradation.

The reactivity of 3-propoxypropane-1-sulfonyl chloride is primarily attributed to its sulfonyl chloride group, which is an excellent leaving group in nucleophilic substitution reactions. This property makes it an ideal reagent for synthesizing various sulfonate esters, which are widely used in pharmaceuticals, agrochemicals, and materials science. For instance, recent research has highlighted its role in the synthesis of bioactive molecules with potential applications in cancer therapy and anti-inflammatory drugs.

In addition to its role as a reagent, 3-propoxypropane-1-sulfonyl chloride has been explored as a building block in polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel materials with tailored properties, such as improved thermal stability and mechanical strength. These advancements are particularly relevant in the context of increasing demand for high-performance polymers in industries like aerospace and electronics.

The environmental impact of 3-propoxypropane-1-sulfonyl chloride has also been a topic of interest, with recent studies focusing on its biodegradation pathways and toxicity profiles. Understanding these aspects is crucial for ensuring safe handling and disposal practices, particularly in industrial settings where large-scale production and use may occur.

In conclusion, 3-propoxypropane-1-sulfonyl chloride, CAS number 1411520-23-4, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as an important tool for future innovations in organic chemistry and materials science.